Cas no 338977-28-9 (5-CHLORO-1-(3-CHLOROBENZYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE)

• Product Name: 5-CHLORO-1-(3-CHLOROBENZYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE
• CAS No: 338977-28-9
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• MDL: MFCD00140441
• CID: 5185333
• Update Time: 2026-03-05

5-CHLORO-1-(3-CHLOROBENZYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-1-(3-CHLOROBENZYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE
• 5-chloro-1-[(3-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide
• 3-Pyridinecarboxamide, 5-chloro-1-[(3-chlorophenyl)methyl]-1,6-dihydro-6-oxo-
• 5-chloro-1-[(3-chlorophenyl)methyl]-6-oxopyridine-3-carboxamide

• MDL： MFCD00140441
• Inchi： 1S/C13H10Cl2N2O2/c14-10-3-1-2-8(4-10)6-17-7-9(12(16)18)5-11(15)13(17)19/h1-5,7H,6H2,(H2,16,18)
• InChI Key： QRISLKYBPFAMGG-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(N)=O)=CN(C1=O)CC1C=CC=C(C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 460
• XLogP3: 1.9
• Topological Polar Surface Area: 63.4

Additional information on 5-CHLORO-1-(3-CHLOROBENZYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE

Comprehensive Introduction to 5-CHLORO-1-(3-CHLOROBENZYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE (CAS No. 338977-28-9)

5-CHLORO-1-(3-CHLOROBENZYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE, with the CAS number 338977-28-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chlorobenzyl group and a pyridinecarboxamide backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to the rising demand for novel compounds in drug discovery and crop protection.

The compound’s dual chloro-substitution and oxo-functional group contribute to its reactivity, enabling it to participate in diverse chemical transformations. This versatility aligns with current trends in green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives to traditional reagents. Notably, its pyridine-based scaffold is a common motif in FDA-approved drugs, sparking interest in its potential for targeted therapies and precision medicine.

In recent years, the scientific community has explored the role of 5-CHLORO-1-(3-CHLOROBENZYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE in addressing global challenges such as antimicrobial resistance (AMR) and crop yield optimization. For instance, derivatives of this compound have shown promise in inhibiting bacterial enzymes, a hot topic given the WHO’s emphasis on AMR mitigation strategies. Similarly, its agrochemical potential resonates with the growing need for climate-resilient crop solutions, a frequently searched term in agricultural forums.

From a technical perspective, the compound’s physicochemical properties—such as solubility, stability, and bioavailability—are critical for formulation scientists. These attributes are often queried in patent databases and material safety data sheets (MSDS), reflecting its industrial relevance. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize its purity, a key concern for quality control in manufacturing.

The synthesis of CAS 338977-28-9 typically involves multi-step reactions, including amide coupling and halogenation, which are widely discussed in organic chemistry literature. Optimizing these processes for cost-efficiency and scalability remains a focal point for chemists, as evidenced by peer-reviewed studies and process chemistry forums. Additionally, its compatibility with catalytic systems aligns with the push for atom-economical reactions.

Beyond its synthetic utility, 5-CHLORO-1-(3-CHLOROBENZYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE has been investigated for its structure-activity relationships (SAR) in medicinal chemistry. Computational tools like molecular docking and QSAR modeling are frequently used to predict its interactions with biological targets, a topic trending in AI-driven drug discovery circles. Such applications underscore its relevance in high-throughput screening pipelines.

Regulatory compliance is another area of interest for stakeholders handling this compound. While it is not classified as a restricted substance, adherence to REACH and GMP guidelines ensures safe handling and commercialization. These aspects are commonly searched by compliance officers and regulatory affairs professionals.

In summary, 5-CHLORO-1-(3-CHLOROBENZYL)-6-OXO-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE (CAS 338977-28-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—make it a compound of enduring scientific and industrial value. As research continues to uncover new potentials, its role in addressing pressing global issues will likely expand, further solidifying its importance in the chemical landscape.